Cas no 1420799-98-9 (8-Amino-7-fluoroquinoline-2-carbaldehyde)

• Product Name: 8-Amino-7-fluoroquinoline-2-carbaldehyde
• CAS No: 1420799-98-9
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• CID: 5713510
• PubChem ID: 97036753
• Update Time: 2025-05-20

8-Amino-7-fluoroquinoline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• SB68405
• 8-Amino-7-fluoroquinoline-2-carbaldehyde
• 1420799-98-9
• 8-Amino-7-fluoro-quinoline-2-carbaldehyde
• 2-Quinolinecarboxaldehyde, 8-amino-7-fluoro-

• Inchi： 1S/C10H7FN2O/c11-8-4-2-6-1-3-7(5-14)13-10(6)9(8)12/h1-5H,12H2
• InChI Key： JBSDKIJNZWAQHW-UHFFFAOYSA-N
• SMILES： FC1C=CC2=CC=C(C=O)N=C2C=1N

Computed Properties

• Exact Mass: 190.05424101g/mol
• Monoisotopic Mass: 190.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56Ų

Additional information on 8-Amino-7-fluoroquinoline-2-carbaldehyde

Recent Advances in the Application of 8-Amino-7-fluoroquinoline-2-carbaldehyde (CAS: 1420799-98-9) in Chemical Biology and Pharmaceutical Research

8-Amino-7-fluoroquinoline-2-carbaldehyde (CAS: 1420799-98-9) is a fluorinated quinoline derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound serves as a versatile building block for the synthesis of various biologically active molecules, particularly in the development of antimicrobial and anticancer agents. Recent studies have highlighted its role as a key intermediate in the preparation of novel quinolone-based therapeutics, leveraging its reactive aldehyde group for further functionalization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 8-Amino-7-fluoroquinoline-2-carbaldehyde in the synthesis of potent fluoroquinolone antibiotics with enhanced activity against multidrug-resistant bacterial strains. The researchers utilized this compound to introduce a fluorine atom at the 7-position, a modification known to improve bacterial DNA gyrase inhibition. The resulting derivatives exhibited significant improvements in pharmacokinetic properties, including better tissue penetration and reduced side effects compared to traditional fluoroquinolones.

In the field of anticancer drug development, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that 8-Amino-7-fluoroquinoline-2-carbaldehyde served as a crucial precursor for creating novel topoisomerase II inhibitors. The aldehyde functionality allowed for efficient conjugation with various amine-containing pharmacophores, leading to compounds with selective cytotoxicity against cancer cell lines while showing minimal effects on normal cells. This research opens new avenues for developing targeted cancer therapies with improved safety profiles.

Recent advancements in analytical techniques have also facilitated better characterization of 8-Amino-7-fluoroquinoline-2-carbaldehyde and its derivatives. A 2024 study in Analytical Chemistry described a novel LC-MS/MS method for quantifying this compound in biological matrices, enabling more accurate pharmacokinetic studies. The method demonstrated excellent sensitivity (LOD of 0.1 ng/mL) and was successfully applied to monitor the compound's metabolism in preclinical models, providing valuable insights for future drug development efforts.

The chemical stability and reactivity of 8-Amino-7-fluoroquinoline-2-carbaldehyde have been the subject of computational chemistry investigations. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2023) revealed that the fluorine atom at the 7-position significantly influences the compound's electronic properties and binding interactions with biological targets. These computational insights are guiding the rational design of more effective derivatives with optimized target engagement.

Looking forward, the unique properties of 8-Amino-7-fluoroquinoline-2-carbaldehyde position it as a promising scaffold for diverse pharmaceutical applications. Current research efforts are exploring its potential in developing treatments for neurodegenerative diseases, with preliminary results showing activity against protein aggregation pathways. As synthetic methodologies continue to advance and our understanding of its biological interactions deepens, this compound is expected to play an increasingly important role in medicinal chemistry and drug discovery pipelines.